N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-bromofuran-2-carboxamide

• IUPAC Name: N-(1-benzoyl-3,4-dihydro-2H-quinolin-6-yl)-5-bromofuran-2-carboxamide
• InChI: InChI=1S/C21H17BrN2O3/c22-19-11-10-18(27-19)20(25)23-16-8-9-17-15(13-16)7-4-12-24(17)21(26)14-5-2-1-3-6-14/h1-3,5-6,8-11,13H,4,7,12H2,(H,23,25)
• InChI Key: XGRPLXZWOXCZHE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)NC(=O)C3=CC=C(O3)Br)N(C1)C(=O)C4=CC=CC=C4
• Molecular Formula: C21H17BrN2O3
• Molecular Weight: 425.3 g/mol

Description

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-bromofuran-2-carboxamide, also known as N-(1-benzoyl-6-tetrahydroquinolin-5-yl)-5-bromofuran-2-carboxamide, is a synthetic compound with potential applications in the field of scientific research. It is a member of the benzoylquinoline family of compounds and has been studied for its potential medicinal and biological properties.

Scientific Research Applications

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-bromofuran-2-carboxamide(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-bromofuran-2-carboxamide has been studied for its potential applications in scientific research. It has been studied for its ability to inhibit the growth of certain cancer cells, as well as its ability to inhibit the growth of certain bacteria. It has also been studied for its potential ability to act as an anti-inflammatory and anti-oxidant agent. In addition, it has been studied for its potential ability to act as an anti-viral agent.

Mechanism of Action

The mechanism of action of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-bromofuran-2-carboxamide(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-bromofuran-2-carboxamide is not yet fully understood. However, it is believed that it may act by inhibiting the growth of certain cancer cells and bacteria by interfering with their cellular functions. In addition, it may act as an anti-inflammatory and anti-oxidant agent by scavenging free radicals. It may also act as an anti-viral agent by inhibiting the replication of certain viruses.
Biochemical and Physiological Effects
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-bromofuran-2-carboxamide(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-bromofuran-2-carboxamide has been studied for its potential effects on biochemical and physiological processes. In particular, it has been studied for its potential ability to act as an anti-inflammatory and anti-oxidant agent, as well as its potential ability to inhibit the growth of certain cancer cells and bacteria. In addition, it has been studied for its potential ability to act as an anti-viral agent.

Advantages and Limitations for Lab Experiments

The main advantage of using N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-bromofuran-2-carboxamide(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-bromofuran-2-carboxamide in lab experiments is its high purity and stability. It is also relatively easy to synthesize, making it an attractive option for laboratory research. However, there are a few limitations to using this compound in lab experiments. For example, it is not very soluble in water, making it difficult to use in aqueous solutions. In addition, it is not very stable in the presence of light and oxygen, so it must be stored in a dark and airtight container.

Future Directions

There are a number of potential future directions for research involving N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-bromofuran-2-carboxamide(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-bromofuran-2-carboxamide. These include further studies into its potential anti-inflammatory and anti-oxidant properties, as well as its potential ability to act as an anti-viral agent. In addition, further studies into its potential ability to inhibit the growth of certain cancer cells and bacteria could be conducted. Finally, further studies into its potential pharmacological properties and its potential therapeutic applications could be conducted.

Synthesis Methods

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-bromofuran-2-carboxamide(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-bromofuran-2-carboxamide can be synthesized using a three-step process. The first step involves the reaction of 2-chlorobenzoyl chloride with 1,2,3,4-tetrahydroquinoline to form N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-bromofuran-2-carboxamide(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-chlorofuran-2-carboxamide. The second step involves the reaction of this intermediate with potassium bromide to form the desired product. The third step involves the hydrolysis of the intermediate to form N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-bromofuran-2-carboxamide(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-bromofuran-2-carboxamide.